Cas no 58930-02-2 (propyl (9E)-octadec-9-enoate)

• Product Name: propyl (9E)-octadec-9-enoate
• CAS No: 58930-02-2
• MF: C₂₁H₄₀O₂
• MW: 324.541107177734
• CID: 1614934
• PubChem ID: 5463340
• Update Time: 2025-04-21

propyl (9E)-octadec-9-enoate Chemical and Physical Properties

Names and Identifiers

• propyl (9E)-octadec-9-enoate
• (E)-9-Octadecenoic acid propyl ester
• 9-octadecenoic acid, propyl ester, (9E)-
• Propyl 9-octadecenoate
• OLEIC ACID PROPYL ESTER
• SCHEMBL161988
• SCHEMBL605760
• 58930-02-2
• n-propyl elaidate

• Inchi： 1S/C21H40O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(22)23-20-4-2/h11-12H,3-10,13-20H2,1-2H3/b12-11+
• InChI Key： BVWMJLIIGRDFEI-VAWYXSNFSA-N
• SMILES： O(CCC)C(CCCCCCC/C=C/CCCCCCCC)=O

Computed Properties

• Exact Mass: 324.303
• Monoisotopic Mass: 324.302830514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters